Cas no 1194354-14-7 (3-Bromo-2-(bromomethyl)benzoic acid)

• Product Name: 3-Bromo-2-(bromomethyl)benzoic acid
• CAS No: 1194354-14-7
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 2102821
• PubChem ID: 22136831
• Update Time: 2024-03-01

3-Bromo-2-(bromomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(bromomethyl)benzoic acid
• 3-Bromo-2-(bromomethyl)benzoic acid

• Inchi： 1S/C8H6Br2O2/c9-4-6-5(8(11)12)2-1-3-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： JQKPSTMLUCQGTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1CBr

Computed Properties

• Exact Mass: 293.87141g/mol
• Monoisotopic Mass: 291.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives